Cas no 872319-46-5 (2-chloro-5-({1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-yl}sulfonyl)pyridine)

• Product Name: 2-chloro-5-({1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-yl}sulfonyl)pyridine
• CAS No: 872319-46-5
• MF: C₁₃H₁₄ClN₃O₂S
• MW: 311.787160396576
• CID: 5680805
• PubChem ID: 16250223
• Update Time: 2025-05-27

2-chloro-5-({1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-yl}sulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 872319-46-5
• 2-chloro-5-({1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine
• AKOS034368166
• Z45455967
• EN300-26615160
• 2-chloro-5-({1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-yl}sulfonyl)pyridine

• Inchi： 1S/C13H14ClN3O2S/c1-10-12-3-2-6-16(12)7-8-17(10)20(18,19)11-4-5-13(14)15-9-11/h2-6,9-10H,7-8H2,1H3
• InChI Key： MTDZXXRXFPWJEB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N1CCN2C=CC=C2C1C)(=O)=O

Computed Properties

• Exact Mass: 311.0495256g/mol
• Monoisotopic Mass: 311.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-chloro-5-({1-methyl-1H,2H,3H,4H-pyrrolo1,2-apyrazin-2-yl}sulfonyl)pyridine

Introduction to 2-Chloro-5-({1-Methyl-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine (CAS No. 872319-46-5)

2-Chloro-5-({1-Methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine (CAS No. 872319-46-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a sulfonyl group attached to a substituted pyrrolopyrazine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The pyrrolopyrazine scaffold is known for its biological activity and has been extensively studied for its potential in various therapeutic areas. The presence of the chloro substituent on the pyridine ring can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the sulfonyl group plays a crucial role in enhancing the compound's reactivity and binding affinity to specific biological targets.

Recent research has highlighted the potential of 2-Chloro-5-({1-Methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine in several therapeutic areas. One notable application is in the development of anti-inflammatory agents. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is its potential as an antimicrobial agent. The unique combination of the pyrrolopyrazine and sulfonyl groups provides this compound with broad-spectrum antimicrobial activity against both gram-positive and gram-negative bacteria. This property is particularly valuable in light of the growing concern over antibiotic resistance.

In addition to its therapeutic applications, 2-Chloro-5-({1-Methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine has also been explored for its use in agricultural chemistry. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for developing new herbicides or plant growth regulators.

The synthesis of 2-Chloro-5-({1-Methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 5-chloropyridine with a suitable sulfonyl chloride derivative followed by substitution with the pyrrolopyrazine moiety. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale while maintaining its structural integrity.

The pharmacological profile of 2-Chloro-5-({1-Methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine has been extensively studied using various in vitro and in vivo models. Preclinical studies have demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-5-({1-Methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine in treating various conditions. Early results have been promising, with the compound showing significant therapeutic benefits without major adverse effects. However, more extensive studies are needed to fully understand its long-term safety and efficacy profile.

In conclusion, 2-Chloro-5-({1-Methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}sulfonyl)pyridine (CAS No. 872319-46-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further development and clinical trials. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.